BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Amino-2-methylpropanenitrile molecular
weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-2-methylpropanenitrile

Cat. No.: B028548

An In-depth Technical Guide to 2-Amino-2-methylpropanenitrile

This technical guide provides a comprehensive overview of 2-Amino-2-methylpropanenitrile,
a versatile intermediate in organic synthesis, particularly within the pharmaceutical and
agrochemical industries.[1] This document is intended for researchers, scientists, and drug
development professionals, offering detailed information on the compound's properties,
synthesis, and analysis.

Core Compound Data

2-Amino-2-methylpropanenitrile, also known as 2-aminoisobutyronitrile, is a colorless to pale
yellow liquid with a mild, ammonia-like odor.[2][3] It is a valuable building block in the synthesis
of various chemical entities due to the presence of both a primary amine and a nitrile functional
group.[1] The compound and its hydrochloride salt are key intermediates in the production of
pharmaceuticals and other specialty chemicals.[1][4]

Below is a summary of the key quantitative data for 2-Amino-2-methylpropanenitrile and its
hydrochloride salt.
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Property L. methylpropanenitrile
methylpropanenitrile .
Hydrochloride

Molecular Formula CaHsN2[5][6][7] CaHoCIN2[8]
Molecular Weight 84.12 g/mol [1][5][71[9] 120.58 g/mol [8]
CAS Number 19355-69-2[5][6] 50846-36-1[8]

Experimental Protocols
Synthesis of 2-Amino-2-methylpropanenitrile via
Modified Strecker Reaction

The synthesis of 2-Amino-2-methylpropanenitrile is commonly achieved through a modified
Strecker reaction.[4] This method involves the reaction of a ketone (acetone) with a cyanide

source and ammonia.[2][4][9]
Methodology:

o Formation of Cyanohydrin: The synthesis begins with the nucleophilic addition of a cyanide
source to acetone to form 2-hydroxy-2-methylpropanenitrile (acetone cyanohydrin).[2][4][9]

o In a suitable reaction vessel, a solution of sodium cyanide or potassium cyanide in water is
prepared.[4]

o The vessel is cooled to 0°C to manage the exothermic nature of the reaction.[4]

o Acetone is then added dropwise to the cyanide solution while maintaining the low
temperature.[2][4][9]

e Ammoniation: The hydroxyl group of the resulting 2-hydroxy-2-methylpropanenitrile is then
substituted with an amino group.[4]

o Ammonium chloride is dissolved in water and added to the reaction mixture.[4]

o The reaction proceeds with the formation of 2-Amino-2-methylpropanenitrile.[4]
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o Extraction and Purification:
o A water-diethyl ether biphasic system can be used for the extraction of the product.[4]

o Further purification can be achieved through distillation.

Preparation of 2-Amino-2-methylpropanenitrile
Hydrochloride

The hydrochloride salt offers improved stability, crystallization properties, and solubility in polar
solvents.[4]

Methodology:

The free base of 2-Amino-2-methylpropanenitrile is dissolved in a suitable solvent such as
diethyl ether.[4]

The solution is cooled to 0°C.[4]

Hydrogen chloride (typically as a solution in ether) is added to the solution, leading to the
precipitation of 2-Amino-2-methylpropanenitrile hydrochloride.[4]

The resulting solid is collected by filtration and dried.

Analytical Characterization

The identity and purity of 2-Amino-2-methylpropanenitrile can be confirmed using various
spectroscopic techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both H and 13C NMR can be used to
confirm the structure of the molecule.[4][5]

e Infrared (IR) Spectroscopy: The presence of characteristic absorption bands for the nitrile
(C=N) and amino (N-H) groups can be identified.[4][5]

e Mass Spectrometry (MS): This technique is used to determine the molecular weight of the
compound by identifying the molecular ion peak.[4][5]
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Visualized Synthesis Workflow

The following diagram illustrates the synthetic pathway for 2-Amino-2-methylpropanenitrile.

Acetone Nucleophilic Addition

| 2-Hydroxy-2-methylpropanenitrile Ammoniation

A

Cyanide (NaCN or KCN) | g  2-Amino-2-methylpropanenitrile

Ammonia (from NH4CI)

Click to download full resolution via product page

Caption: Synthesis pathway of 2-Amino-2-methylpropanenitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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